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Compound of Interest

Compound Name: Tetrahydrouridine dihydrate

Cat. No.: B12424484

This document provides immediate safety, handling, and disposal protocols for
Tetrahydrouridine dihydrate, tailored for researchers, scientists, and drug development
professionals.

Hazard Identification and Safety Precautions

Tetrahydrouridine dihydrate is a potent inhibitor of cytidine deaminase (CDA).[1][2] While
some safety data sheets (SDS) classify the substance as not hazardous according to the
Globally Harmonized System (GHS), others indicate potential hazards.[3] One supplier
classifies it as harmful if swallowed, causing skin and serious eye irritation, and potentially
causing respiratory irritation.[4] Given the conflicting information, it is prudent to handle
Tetrahydrouridine dihydrate with care, adhering to standard laboratory safety practices.

NFPA Ratings (scale 0-4):[3]
e Health: 0

e Fire: 0

e Reactivity: 0
HMIS-ratings (scale 0-4):[3]

e Health: O
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e Fire: 0

o Reactivity: 0

Personal Protective Equipment (PPE)

When handling Tetrahydrouridine dihydrate, the following personal protective equipment is

recommended to ensure personal safety.

Protection Type

Equipment

Rationale and Remarks

Eye/Face Protection

Safety glasses with side-

shields or goggles.[4][5][6]

To prevent eye contact with the

powder or solutions.

Skin Protection

Impermeable and resistant
gloves (e.g., nitrile).[3][6]
Protective clothing, such as a

lab coat, is also necessary.[4]

[5]16]

To avoid skin contact. Gloves
must be inspected before use
and disposed of properly after
handling the chemical.[6]
Wash hands thoroughly after
handling.[4][7]

Respiratory Protection

Not generally required under
normal handling conditions.[3]
[6] If dust is generated or if
exposure limits are exceeded,
a NIOSH/MSHA-approved

respirator should be worn.[5][7]

Ensure adequate ventilation,
such as working in a chemical
fume hood, especially when
handling the powder.[4][5]

Physical and Chemical Properties
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Property Value

Molecular Formula CoH16N206 (anhydrous)[3][8]
Molecular Weight 248.23 g/mol (anhydrous)[3][8]
Physical State Solid[3]

Storage Temperature Powder: -20°C[2][5][9]

Soluble in water (100 mg/mL) and DMSO (100

Solubility mg/mL).[9]

Standard Operating Procedures

4.1. Handling and Storage

o Handling: Avoid creating dust when working with the solid form.[5] Do not eat, drink, or
smoke in areas where the chemical is handled.[4][6] Ensure adequate ventilation.[4][5]

o Storage: Store the container tightly closed in a dry, well-ventilated place.[4][7] For long-term
storage, keep the powder at -20°C.[2][5][9] Stock solutions should be stored at -80°C for up
to 6 months or -20°C for up to 1 month.[10]

4.2. First Aid Measures
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Exposure Route

Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Consult a physician if

symptoms persist.[3][4][5]

Skin Contact

Wash the affected area with soap and water.[5]
Remove contaminated clothing and wash it

before reuse.[4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[3][4] Remove contact

lenses if present and easy to do so.[4]

Ingestion

Do not induce vomiting. Never give anything by
mouth to an unconscious person. Rinse mouth
with water and consult a doctor if symptoms
persist.[3][4][5]

4.3. Accidental Release (Spill) Protocol

In the event of a spill, follow these steps to ensure safety and proper cleanup.
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Immediate Actions

Evacuate Immediate Area & Alert Others

l

Assess Spill Severity

Mi

nor Spill Major Spill

Spill Cleanup

\4

Contact Emergency Services &
Environmental Health & Safety

Don Appropriate PPE [«

i

Contain the Spill

Use pbsorbent material for liquids
of carefully sweep up solids

Clean Up Spill

'

Decontaminate Area

Follow institutional guidelines

Disposal &v Reporting

Dispose of Waste

'

Report the Incident

Procedure Complete
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Cell Preparation

Start: Culture Cells

Seed Cells in 96-well Plates

'

Allow Cells to Adhere (24h)

Treatment

Treat with Tetrahydrouridine
Dihydrate (e.g., 100 pM)

'

Add Cytotoxic Agent at
Varying Concentrations

'

Incubate (e.g., 72h)

Ane%ysis

Perform Cell Viability Assay
(e.g., MTT, CellTiter-Glo)

'

Read Absorbance/
Luminescence

'

Analyze Data & Calculate IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Tetrahydrouridine Dihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12424484#personal-protective-equipment-for-
handling-tetrahydrouridine-dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12424484?utm_src=pdf-custom-synthesis
https://www.bioscience.co.uk/product~1189466
https://www.targetmol.com/compound/tetrahydrouridine_dihydrate
https://cdn.caymanchem.com/cdn/msds/16402m.pdf
https://file.medchemexpress.com/batch_PDF/HY-15345A/Tetrahydrouridine-SDS-MedChemExpress.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-204339.pdf
https://hamptonresearch.com/uploads/support_materials/2-922-xx_SDS.pdf
https://www.merckmillipore.com/Web-AE-Site/en_US/-/USD/ShowDocument-File?ProductSKU=EMD_BIO-584222&DocumentType=MSD&DocumentId=584222_SDS_AU_EN.PDF&DocumentUID=320693106&Language=EN&Country=AU&Origin=PDP
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrahydrouridine
https://file.medchemexpress.com/batch_PDF/HY-15345A/Tetrahydrouridine-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/tetrahydrouridine-dihydrate.html
https://www.benchchem.com/product/b12424484#personal-protective-equipment-for-handling-tetrahydrouridine-dihydrate
https://www.benchchem.com/product/b12424484#personal-protective-equipment-for-handling-tetrahydrouridine-dihydrate
https://www.benchchem.com/product/b12424484#personal-protective-equipment-for-handling-tetrahydrouridine-dihydrate
https://www.benchchem.com/product/b12424484#personal-protective-equipment-for-handling-tetrahydrouridine-dihydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12424484?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12424484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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